2-METHOXY-N-(2-{[(2E)-2-(4-METHOXYBENZYLIDENE)HYDRAZINO]CARBONYL}-4,6-DIMETHYLTHIENO[2,3-B]PYRIDIN-3-YL)BENZAMIDE

• IUPAC Name: 3-[(2-methoxybenzoyl)amino]-N-[(E)-(4-methoxyphenyl)methylideneamino]-4,6-dimethylthieno[2,3-b]pyridine-2-carboxamide
• InChI: InChI=1S/C26H24N4O4S/c1-15-13-16(2)28-26-21(15)22(29-24(31)19-7-5-6-8-20(19)34-4)23(35-26)25(32)30-27-14-17-9-11-18(33-3)12-10-17/h5-14H,1-4H3,(H,29,31)(H,30,32)/b27-14+
• InChI Key: OOLJJNLLVZQLNX-MZJWZYIUSA-N
• Canonical SMILES: CC1=CC(=NC2=C1C(=C(S2)C(=O)NN=CC3=CC=C(C=C3)OC)NC(=O)C4=CC=CC=C4OC)C
• Isomeric SMILES: CC1=CC(=NC2=C1C(=C(S2)C(=O)N/N=C/C3=CC=C(C=C3)OC)NC(=O)C4=CC=CC=C4OC)C
• Molecular Formula: C26H24N4O4S
• Molecular Weight: 488.6 g/mol

Description

2-METHOXY-N-(2-{[(2E)-2-(4-METHOXYBENZYLIDENE)HYDRAZINO]CARBONYL}-4,6-DIMETHYLTHIENO[2,3-B]PYRIDIN-3-YL)BENZAMIDE is a complex organic compound with potential applications in various scientific fields. This compound features a unique structure that includes a methoxybenzylidene hydrazino group, a thieno[2,3-b]pyridinyl moiety, and a benzamide group. Its intricate molecular architecture suggests it may have interesting chemical properties and potential biological activities.

Preparation Methods

The synthesis of 2-METHOXY-N-(2-{[(2E)-2-(4-METHOXYBENZYLIDENE)HYDRAZINO]CARBONYL}-4,6-DIMETHYLTHIENO[2,3-B]PYRIDIN-3-YL)BENZAMIDE typically involves multiple steps, including the formation of intermediate compounds. The synthetic route may include:

Formation of the thieno[2,3-b]pyridinyl core: This step involves the cyclization of appropriate precursors under specific conditions.

Introduction of the methoxybenzylidene hydrazino group: This step may involve the condensation of a methoxybenzaldehyde derivative with a hydrazine derivative.

Attachment of the benzamide group: This step involves the coupling of the intermediate with a benzoyl chloride derivative.

Industrial production methods would likely involve optimization of these steps to ensure high yield and purity, as well as scalability.

Chemical Reactions Analysis

2-METHOXY-N-(2-{[(2E)-2-(4-METHOXYBENZYLIDENE)HYDRAZINO]CARBONYL}-4,6-DIMETHYLTHIENO[2,3-B]PYRIDIN-3-YL)BENZAMIDE can undergo various chemical reactions, including:

Oxidation: This compound may be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions may involve reagents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic or electrophilic substitution reactions can occur, depending on the functional groups present and the reaction conditions.

The major products formed from these reactions would depend on the specific reagents and conditions used.

Scientific Research Applications

Chemistry: It can be used as a building block for the synthesis of more complex molecules.

Biology: Its unique structure may allow it to interact with biological macromolecules, making it a candidate for drug discovery and development.

Medicine: It may have potential therapeutic applications, particularly if it exhibits biological activity against specific targets.

Industry: It could be used in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of 2-METHOXY-N-(2-{[(2E)-2-(4-METHOXYBENZYLIDENE)HYDRAZINO]CARBONYL}-4,6-DIMETHYLTHIENO[2,3-B]PYRIDIN-3-YL)BENZAMIDE would depend on its specific interactions with molecular targets. Potential mechanisms could involve:

Binding to enzymes or receptors: This compound may inhibit or activate specific enzymes or receptors, leading to a biological effect.

Modulation of signaling pathways: It may influence cellular signaling pathways, affecting processes such as cell growth, differentiation, or apoptosis.

Comparison with Similar Compounds

Similar compounds to 2-METHOXY-N-(2-{[(2E)-2-(4-METHOXYBENZYLIDENE)HYDRAZINO]CARBONYL}-4,6-DIMETHYLTHIENO[2,3-B]PYRIDIN-3-YL)BENZAMIDE include:

• 4-METHOXY-N-(2-(2-(4-METHOXYBENZYLIDENE)HYDRAZINO)-2-OXOETHYL)BENZAMIDE
• 2-((2E)-2-{4-[(4-CHLOROBENZYL)OXY]-3-METHOXYBENZYLIDENE}HYDRAZINO)-N-(3-CHLORO-2-METHYLPHENYL)-2-OXOACETAMIDE
• 3,4,5-Trimethoxy-N-{2-[(2E)-2-(2-methoxybenzylidene)hydrazino]-2-oxoethyl}benzamide

These compounds share structural similarities but may differ in their specific functional groups and overall molecular architecture, leading to differences in their chemical properties and biological activities.